Cas no 769175-07-7 (2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester)

2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester structure
769175-07-7 structure
Product Name:2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester
CAS No:769175-07-7
MF:C10H13F3O2
MW:222.204233884811
CID:537026
PubChem ID:11390421
Update Time:2025-04-19

2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(trifluoromethyl)-, cyclohexyl ester
    • cyclohexyl 2-(trifluoromethyl)prop-2-enoate
    • DTXSID30464398
    • SCHEMBL5009154
    • OYKNZRLOFMNYPG-UHFFFAOYSA-N
    • 769175-07-7
    • Inchi: 1S/C10H13F3O2/c1-7(10(11,12)13)9(14)15-8-5-3-2-4-6-8/h8H,1-6H2
    • InChI Key: OYKNZRLOFMNYPG-UHFFFAOYSA-N
    • SMILES: FC(C(=C)C(=O)OC1CCCCC1)(F)F

Computed Properties

  • Exact Mass: 222.08676414g/mol
  • Monoisotopic Mass: 222.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų
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